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Compound of Interest

Compound Name: 5,5-dimethyltetrahydrofuran-3-ol

Cat. No.: B1294789

This document serves as a technical guide on the fundamental physicochemical properties of
the chemical compound 5,5-dimethyltetrahydrofuran-3-ol, intended for researchers,
scientists, and professionals in drug development.

Core Compound Properties

5,5-dimethyltetrahydrofuran-3-ol is a heterocyclic organic compound. Its core molecular
characteristics, including its formula and weight, are foundational for its use in chemical
synthesis and research. The tetrahydrofuran ring is a significant structural motif in many
biologically active products, making its derivatives subjects of interest in organic synthesis.[1]

The key quantitative data for this compound are summarized below.

Property Value Unit
Molecular Formula C6H1202
Molecular Weight 116.16 g/mol

Table 1: Core Physicochemical data for 5,5-dimethyltetrahydrofuran-3-ol.[2]

Methodologies for Property Determination
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The molecular formula and weight of a chemical compound are determined through standard
analytical chemistry techniques.

e Molecular Formula (C6H1202): This is typically determined using elemental analysis, which
measures the percentage composition of carbon, hydrogen, and oxygen. This empirical data
is then used to derive the simplest whole-number ratio of atoms, which is refined using mass
spectrometry data to determine the exact molecular formula.

e Molecular Weight (116.16 g/mol ): This value is calculated based on the molecular formula
using the standard atomic weights of each element.[2] It can be experimentally confirmed
using mass spectrometry, where the molecular ion peak (M+) would correspond to this value.

Due to the fundamental nature of these properties, detailed experimental protocols are typically
not provided in summary data sheets but are based on foundational and universally accepted
analytical chemistry principles.

Logical Data Relationship

The following diagram illustrates the direct relationship between the compound's name and its
primary molecular identifiers.

5,5-dimethyltetrahydrofuran-3-ol

Molecular Formula Molecular Weight
C6H1202 116.16 g/mol

Click to download full resolution via product page

Caption: Relationship between chemical name and its molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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